Cas no 1361867-50-6 (3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester)

• Product Name: 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester
• CAS No: 1361867-50-6
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4993894
• Update Time: 2025-06-09

3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)12-6-8(2-3-13(12)17)9-4-10(15)7-11(16)5-9/h2-7H,1H3
• InChI Key： WOISLRQECQQQSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C(=O)OC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester

Comprehensive Overview of 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361867-50-6)

The compound 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361867-50-6) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This esterified carboxylic acid is characterized by its unique dichloro and fluoro substitutions, which enhance its reactivity and selectivity in synthetic pathways. Researchers and industry professionals often seek this compound for its potential as an intermediate in the development of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated biphenyl derivatives has surged due to their role in drug discovery and material science. The presence of both chloro and fluoro groups in 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester makes it a versatile building block for designing molecules with improved metabolic stability and binding affinity. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications in molecular architecture can lead to significant enhancements in efficacy.

One of the most frequently asked questions in online searches is: "What are the applications of fluorinated biphenyl compounds?" The answer lies in their widespread use in pharmaceuticals, such as kinase inhibitors and anti-inflammatory agents. The methyl ester moiety in this compound further enhances its solubility, making it a preferred choice for high-throughput screening and medicinal chemistry applications. Additionally, its stability under various reaction conditions makes it a reliable candidate for multi-step synthetic routes.

Another hot topic in the scientific community is the environmental impact of halogenated compounds. While 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester is not classified as hazardous, its degradation pathways and ecological footprint are subjects of ongoing research. This aligns with the broader industry focus on green chemistry and sustainable synthesis methods. Researchers are increasingly exploring catalytic processes and biodegradable alternatives to minimize environmental concerns.

From a technical standpoint, the synthesis of 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester involves palladium-catalyzed cross-coupling reactions, a method widely discussed in academic and industrial forums. The compound's CAS No. 1361867-50-6 serves as a unique identifier, ensuring accurate referencing in patents and publications. Its molecular weight and physicochemical properties are critical for quality control and regulatory compliance, particularly in Good Manufacturing Practice (GMP) settings.

In conclusion, 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester represents a valuable tool for modern chemical research. Its combination of halogenated substituents and ester functionality offers unparalleled versatility in drug design and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.